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Compound of Interest

Compound Name: lonomycin

Cat. No.: B1663694

For Researchers, Scientists, and Drug Development Professionals

Introduction

lonomycin is a potent and selective calcium ionophore derived from the bacterium
Streptomyces conglobatus. It is a widely used research tool to increase intracellular calcium
levels and study calcium signaling pathways in various cell types. As a mobile ion carrier,
lonomycin forms a lipid-soluble complex with divalent cations, primarily Ca2+, facilitating their
transport across biological membranes. This influx of calcium can trigger a multitude of cellular
processes, including enzyme activation, gene expression, apoptosis, and T-cell activation. This
document provides detailed protocols for the preparation of lonomycin stock solutions for use
in cell culture experiments.

Data Presentation: lonomycin Properties and Stock
Solution Parameters

The following table summarizes key quantitative data for the preparation and use of lonomycin
in cell culture.
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Parameter Value Reference
Molecular Weight 747.08 g/mol (Calcium Salt)

- DMSO: up to 100 mg/mL
Solubility (133.8 mM) - Ethanol: up to

100 mg/mL (133.8 mM)

Recommended Solvents

DMSO, Ethanol

Recommended Stock

Concentration

1 mMto 10 mM

Typical Working Concentration

0.5 - 10 pg/mL (0.67 - 13.38
HM)

Storage of Powder

-20°C or 2-8°C, desiccated,
protected from light

Storage of Stock Solution

-20°C, protected from light

Stability of Stock Solution

Stable for up to 6 months at
-20°C

Experimental Protocols

Materials

¢ lonomycin calcium salt (powder)

e Anhydrous Dimethyl sulfoxide (DMSO) or Ethanol (200 proof)
 Sterile microcentrifuge tubes
 Sterile, nuclease-free water

o Pipettes and sterile filter tips

o \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 1 mM lonomycin Stock Solution
in DMSO

This protocol describes the preparation of a 1 mM stock solution of lonomycin calcium salt.
o Calculate the required mass of lonomycin:
o The molecular weight of lonomycin calcium salt is 747.08 g/mol .
o To prepare 1 mL of a 1 mM solution, you will need:
= Mass (g) =1 mmol/L * 1 L/1000 mL * 747.08 g/mol * 1 mL = 0.00074708 g = 0.747 mg.

o Therefore, to make 1 mL of a 1 mM stock, weigh out approximately 0.75 mg of lonomycin
powder. For 1.34 mL of a 1mM stock, use 1mg of lonomycin.

Aliquot the Solvent:

o In a sterile microcentrifuge tube, add the calculated volume of anhydrous DMSO. For
example, to prepare a 1 mM solution with 1 mg of lonomycin, add 1.34 mL of DMSO.

Dissolve the lonomycin:

o Carefully add the weighed lonomycin powder to the DMSO.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or
sonication can aid in dissolution if necessary.

Sterilization (Optional):

o If required for your specific application, the stock solution can be filter-sterilized using a
0.22 um syringe filter that is compatible with DMSO.

Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.
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o Store the aliquots at -20°C, protected from light. The stock solution is stable for several
months under these conditions.

Protocol for Preparing Working Solutions

e Thaw the Stock Solution:
o Thaw a single aliquot of the lonomycin stock solution at room temperature.
» Dilute to Working Concentration:

o Dilute the stock solution in your desired cell culture medium to the final working
concentration. For example, to prepare a 1 uM working solution from a 1 mM stock, dilute
the stock 1:1000 in the cell culture medium.

o Itis recommended to perform a dose-response experiment to determine the optimal
working concentration for your specific cell type and experimental conditions, as
concentrations can range from 0.5 to 10 pg/mL (approximately 0.67 to 13.38 uM).

¢ Immediate Use:

o Use the freshly prepared working solution immediately for your cell culture experiments.

lonomycin Signhaling Pathway

lonomycin acts as a calcium ionophore, increasing the intracellular concentration of Ca2+.
This elevation in cytosolic calcium triggers a cascade of downstream signaling events. A
simplified representation of the lonomycin-induced signaling pathway, particularly in the
context of T-cell activation (often in synergy with Phorbol 12-myristate 13-acetate - PMA), is
depicted below.

» To cite this document: BenchChem. [Preparation of lonomycin Stock Solution for Cell
Culture: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663694#how-to-prepare-ionomycin-stock-solution-
for-cell-culture]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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